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Compound of Interest

Compound Name: 1-Bromoadamantane

Cat. No.: B121549

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 1-
bromoadamantane, a key intermediate in the synthesis of various pharmaceuticals and
advanced materials. Understanding these fundamental physical properties is crucial for its
purification, handling, and application in further chemical reactions. This document outlines the
established values for these properties, details the experimental methodologies for their
determination, and provides context on their significance.

Core Physicochemical Data

The melting and boiling points of 1-bromoadamantane are critical parameters for its
characterization and are summarized below. These values have been consistently reported
across various chemical suppliers and databases.
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Physical Property Value Units
Melting Point 116 - 120 °C
241 - 248 °F

389.15 - 393.15 K

Boiling Point 226 °C
439 °F

499.15 K

Significance in Research and Development

1-Bromoadamantane serves as a bulky, lipophilic building block in medicinal chemistry and
materials science.[1] Its adamantane cage structure imparts unique properties to target
molecules, including increased metabolic stability and enhanced binding to specific receptors.
The melting point is a crucial indicator of purity; a sharp melting point range is characteristic of
a pure compound, while impurities typically cause a depression and broadening of this range.
[2][3][4] The boiling point is essential for purification by distillation, although its high value often
leads to the use of vacuum distillation to prevent decomposition.

Experimental Protocols for Determination

While specific experimental reports detailing the determination of 1-bromoadamantane’s
melting and boiling points are not readily available, the following are standard and widely
accepted methodologies for such crystalline organic compounds.

Melting Point Determination by Capillary Method

The capillary method is the most common technique for determining the melting point of a
crystalline solid like 1-bromoadamantane.[2][5]

Apparatus:
e Melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (sealed at one end)
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e Mortar and pestle
e Spatula

e Thermometer
Procedure:

e Asmall sample of dry, crystalline 1-bromoadamantane is finely ground using a mortar and
pestle.[4]

e The open end of a capillary tube is tapped into the powdered sample.[3]

e The tube is inverted and tapped gently to pack the solid into the closed end, aiming for a
sample height of 1-2 mm.[3][6]

e The loaded capillary tube is placed into the heating block of the melting point apparatus
alongside a calibrated thermometer.[2]

e The sample is heated at a steady rate. For an unknown sample, a rapid initial heating can
determine an approximate melting range.[2][4]

e Asecond, more precise measurement is then performed with a fresh sample, heating slowly
(approximately 1-2°C per minute) as the temperature approaches the expected melting
point.[2][3]

e The melting range is recorded from the temperature at which the first droplet of liquid is
observed to the temperature at which the last crystal melts.[6]

Boiling Point Determination by Distillation Method

For a non-volatile solid with a high boiling point like 1-bromoadamantane, distillation is a
suitable method for boiling point determination, often performed under reduced pressure.

Apparatus:

¢ Distillation flask
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o Condenser

¢ Receiving flask

e Thermometer and adapter

e Heating mantle

» Boiling chips or magnetic stirrer

e Vacuum source (for vacuum distillation)
Procedure:

o A sample of 1-bromoadamantane (at least 5 mL, if available in liquid form or melted) is
placed in the distillation flask along with boiling chips or a stir bar to ensure smooth boiling.

o The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just
below the side arm leading to the condenser to accurately measure the temperature of the
vapor that is in equilibrium with the liquid.

o The flask is heated gently.

o The temperature is recorded when the liquid is boiling and a stable temperature is observed
on the thermometer as the vapor condenses and collects in the receiving flask. This stable
temperature is the boiling point.

e Itis crucial to record the atmospheric pressure at the time of the measurement, as the boiling
point is pressure-dependent.[7][8]

Logical Relationship of Physical States

The physical state of 1-bromoadamantane is directly dependent on its temperature relative to
its melting and boiling points. The following diagram illustrates this relationship.
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Physical States of 1-Bromoadamantane

Solid State

(Crystalline) Liquid State Gaseous State

Heating Heating /Cooling

a7

Melting Point Boiling Point |
(116-120 °C) (226 °C)

Click to download full resolution via product page

Caption: Phase transitions of 1-bromoadamantane with temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b121549#1-bromoadamantane-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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